Cas no 1925393-98-1 (5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline)

• Product Name: 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline
• CAS No: 1925393-98-1
• MF: C₁₀H₅BrClFN₂O₂
• MW: 319.514303922653
• CID: 5267288
• Update Time: 2025-10-28

5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline
• 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline

• Inchi： 1S/C10H5BrClFN2O2/c1-4-2-5(13)8(11)7-9(12)6(15(16)17)3-14-10(4)7/h2-3H,1H3
• InChI Key： WFUMNSDBFUTFML-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C)C2C1=C(C(=CN=2)[N+](=O)[O-])Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• XLogP3: 3.8
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline

Introduction to 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline (CAS No. 1925393-98-1)

5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline, identified by the Chemical Abstracts Service (CAS) number 1925393-98-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline, including the presence of bromine, chlorine, fluorine, and nitro substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal research.

The molecular structure of 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline is characterized by a quinoline core with multiple electronegative and electron-withdrawing groups. The bromine and chlorine atoms at the 5th and 4th positions, respectively, enhance the electrophilicity of the ring, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The fluorine atom at the 6th position introduces lipophilicity and metabolic stability, while the methyl group at the 8th position influences the overall electronic distribution of the molecule. The nitro group at the 3rd position serves as a handle for further functionalization through reduction or diazotization reactions.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motif of 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline aligns well with these pharmacophores, suggesting potential therapeutic applications. For instance, studies have demonstrated that quinoline-based compounds can interact with bacterial DNA gyrase and topoisomerase II, leading to their efficacy against resistant bacterial strains. The presence of halogen substituents in 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline further enhances its bioactivity by improving binding affinity to biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of quinoline derivatives for their biological activity. Molecular docking simulations have been employed to predict the binding modes of 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline with various enzymes and receptors. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For example, virtual screening has identified 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline as a candidate for inhibiting kinases involved in cancer progression. The nitro group in particular has been shown to modulate kinase activity by affecting hydrogen bonding interactions.

The synthesis of 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline involves multi-step organic transformations that highlight its synthetic versatility. One common approach involves the nitration of a pre-formed quinoline derivative followed by halogenation at specific positions. Alternative routes include palladium-catalyzed cross-coupling reactions that introduce bromine and chlorine atoms into the quinoline core. These synthetic strategies leverage transition metal catalysis to achieve regioselective functionalization, which is crucial for obtaining high yields and purity.

The chemical reactivity of 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline has been explored in various transformations relevant to drug discovery. For instance, the bromine atom can be displaced by nucleophiles under mild conditions, allowing for the introduction of diverse substituents. Similarly, the nitro group can be reduced to an amine using catalytic hydrogenation or chemical reducing agents. These modifications expand the library of derivatives that can be synthesized from this core structure.

In conclusion, 5-Bromo-4-chloro-6-fluoro-8-methyl-3-nitroquinoline (CAS No. 1925393-98) represents a promising scaffold for pharmaceutical research due to its unique structural features and synthetic accessibility. Its potential applications in developing antimicrobial and anticancer agents are supported by both experimental evidence and computational studies. As research continues to uncover new biological activities of quinoline derivatives, compounds like 5-Bromo-4-chloro-6-fluoro-octylmethylnitroquinolone will remain at the forefront of medicinal chemistry innovation.